Avilamycin

Description

Avilamycin A is an antibiotic oligosaccharide derivative produced by Streptomyces viridochromogenes . It is primarily used in veterinary medicine to control bacterial enteric infections in animals like chickens, turkeys, pigs, and rabbits . Avilamycin is effective against Gram-positive bacteria and is used as a growth promoter and for the prevention of necrotic enteritis in animals . It functions by binding to the 30S ribosome, thereby inhibiting protein synthesis in bacteria .

Avilamycin's mechanism of action involves binding to the bacterial ribosome and interfering with the initiation factor IF2 and tRNA binding at the ribosomal A-site . Resistance to avilamycin is conferred by rRNA methyltransferases . The compound is administered at dosages ranging from 5 to 40 ppm for swine and 2.5 to 10 ppm for poultry as a growth promoter . For instance, it is used to reduce the incidence and severity of diarrhea associated with Escherichia coli in weaned pigs .

Avilamycin belongs to the orthosomycin group of antibiotics, which also includes curamycin and everninomycins . Everninomicin is a related compound that has been considered for evaluation in human therapy . Avilamycin is a major component in the commercial product Surmax™ .

• CAS No.: 11051-71-1
• Product Name: Avilamycin
• Molecular Formula: C61H88Cl2O32
• Molecular Weight: 1404.2 g/mol
• IUPAC Name: [(2R,3S,4R,6S)-6-[(2'R,3'S,3aR,4R,4'R,6S,7aR)-6-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6S)-6-[(2R,3aS,3'aR,6S,6'R,7R,7'S,7'aR)-7'-acetyl-7'-hydroxy-6'-methyl-7-(2-methylpropanoyloxy)spiro[4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-2,4'-6,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran]-6-yl]oxy-4-hydroxy-5-methoxy-2-(methoxymethyl)oxan-3-yl]oxy-3-hydroxy-5-methoxy-6-methyloxan-4-yl]oxy-4'-hydroxy-2',4,7a-trimethylspiro[3a,4,6,7-tetrahydro-[1,3]dioxolo[4,5-c]pyran-2,6'-oxane]-3'-yl]oxy-4-hydroxy-2-methyloxan-3-yl] 3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoate
• Standard InChI: InChI=1S/C61H88Cl2O32/c1-21(2)53(70)87-49-45-32(92-61(93-45)52-51(78-20-79-52)60(72,27(8)64)28(9)91-61)19-77-56(49)89-57-48(76-14)39(68)44(31(83-57)18-73-11)88-55-40(69)47(43(74-12)24(5)82-55)85-34-17-58(10)50(26(7)81-34)94-59(95-58)16-30(66)42(25(6)90-59)84-33-15-29(65)41(23(4)80-33)86-54(71)35-22(3)36(62)38(67)37(63)46(35)75-13/h21,23-26,28-34,39-45,47-52,55-57,65-69,72H,15-20H2,1-14H3/t23-,24-,25-,26-,28-,29-,30-,31-,32+,33+,34+,39+,40-,41-,42-,43+,44-,45?,47-,48+,49-,50-,51-,52-,55+,56+,57+,58-,59?,60+,61-/m1/s1
• Standard InChIKey: XIRGHRXBGGPPKY-FCWLXANGSA-N
• SMILES: CC1C(C(CC(O1)OC2C(OC3(CC2O)OC4C(OC(CC4(O3)C)OC5C(C(OC(C5OC)C)OC6C(OC(C(C6O)OC)OC7C(C8C(CO7)OC9(O8)C1C(C(C(O9)C)(C(=O)C)O)OCO1)OC(=O)C(C)C)COC)O)C)C)O)OC(=O)C1=C(C(=C(C(=C1OC)Cl)O)Cl)C
• Canonical SMILES: CC1C(C(CC(O1)OC2C(OC3(CC2O)OC4C(OC(CC4(O3)C)OC5C(C(OC(C5OC)C)OC6C(OC(C(C6O)OC)OC7C(C8C(CO7)OC9(O8)C1C(C(C(O9)C)(C(=O)C)O)OCO1)OC(=O)C(C)C)COC)O)C)C)O)OC(=O)C1=C(C(=C(C(=C1OC)Cl)O)Cl)C
• Purity: > 95%
• Synonyms: LY 048740; Surmax
• PubChem Compound: 171042232
• Last Modified: Aug 15 2023